1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea
• InChI: InChI=1S/C17H25N3O4/c1-22-15-5-3-4-14(16(15)23-2)19-17(21)18-12-10-20(11-12)13-6-8-24-9-7-13/h3-5,12-13H,6-11H2,1-2H3,(H2,18,19,21)
• InChI Key: BHWFBIIILZAZPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NC2CN(C2)C3CCOCC3
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol

Description

1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea, also known as DOAU, is a chemical compound that has garnered attention in scientific research due to its potential therapeutic applications. DOAU belongs to the class of urea derivatives and has been studied for its unique biochemical and physiological effects.

Scientific Research Applications

1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has been studied for its potential therapeutic applications in various fields of research. It has been found to exhibit anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis. 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has also been studied for its potential use in treating cancer. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea is not fully understood. However, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that play a role in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which play a role in the inflammatory response. 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has also been found to inhibit the activity of MMPs, which play a role in cancer cell invasion and metastasis. Additionally, 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has been found to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the pathophysiology of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has also been found to exhibit low toxicity, making it a suitable candidate for further research. However, 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea. One area of research is the development of 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea analogs with improved solubility and bioavailability. Another area of research is the investigation of the exact mechanism of action of 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea. Additionally, further research is needed to determine the efficacy of 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea in treating various diseases, including inflammatory diseases, cancer, and neurodegenerative diseases. Finally, the potential side effects of 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea need to be further investigated in order to determine its safety for human use.

Synthesis Methods

1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea can be synthesized through a multi-step process involving the reaction of 2,3-dimethoxybenzaldehyde with 1-(oxan-4-yl)azetidin-3-amine to form the intermediate compound, 1-(2,3-dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]prop-2-en-1-one. This intermediate compound is then treated with urea to form 1-(2,3-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea.